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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806303

An In-depth Technical Guide to 2-Aminoethanol
Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-aminoethanol sulfate, a
compound of interest in various research and development fields. This document details its
chemical identity, safety information, physical and chemical properties, and key experimental
protocols.

Chemical Identification and Properties

2-Aminoethanol sulfate, also known as ethanolamine O-sulfate, is a structural analog of
gamma-aminobutyric acid (GABA). Its unique chemical properties make it a valuable tool in
neuroscience research, particularly in studies involving GABAergic neurotransmission.

Table 1: Chemical Identifiers for 2-Aminoethanol Sulfate
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Identifier Value Reference
CAS Number 926-39-6 [11[2][3][41[5]
Molecular Formula C2H7NO4S [11[2][4]1[5]16]
Molecular Weight 141.15 g/mol [1112][4]1[5]

2-Aminoethyl hydrogen sulfate,
s Ethanolamine O-sulfate, IR
nonyms
ynony Mono(2-aminoethyl) sulfate, 2-

Aminoethyl sulfuric acid

Table 2: Physicochemical Properties of 2-Aminoethanol Sulfate

Property Value Reference

) White to light cream or light
Physical State _ [21[3][71[8]
yellow crystalline powder

Melting Point 277-280 °C (decomposes) [2][7]

Boiling Point 296.49 °C (at 101,325 Pa) [2]

N Soluble in water, slightly
Solubility _ (2]
soluble in methanol

Density 1.344 g/lcm3 (estimate) [2]
Vapor Pressure OPaat25°C [2]
Odor Odorless [7]

Safety Data Sheet (SDS) Summary

A comprehensive understanding of the safety profile of 2-aminoethanol sulfate is crucial for its
handling and use in a laboratory setting.

Table 3: Hazard Identification and Precautionary Statements
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Hazard Class GHS Code Statement Reference
Acute toxicity, Oral H302 Harmful if swallowed [21[9]
Skin

o H315 Causes skin irritation [2]
corrosion/irritation
Serious eye Causes serious eye

N H319 N [2]

damage/eye irritation irritation
Specific target organ
toxicity — single May cause respirator

’ g. H335 ._y_ Prer [2]
exposure (Respiratory irritation
tract irritation)

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

Reference

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical

aid.

[317]

Skin Contact

Get medical aid. Flush skin
with plenty of water for at least
15 minutes while removing
contaminated clothing and

shoes.

[317]

Ingestion

Do NOT induce vomiting. If
conscious and alert, rinse
mouth and drink 2-4 cupfuls of
milk or water. Get medical aid.

[3]

Inhalation

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.

Table 5: Handling and Storage
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Aspect Recommendation Reference

Wash thoroughly after
handling. Use with adequate
) ventilation. Minimize dust
Handling ) ] [3]
generation and accumulation.
Avoid contact with eyes, skin,

and clothing.

Store in a cool, dry, well-
ventilated area away from

Storage _ _ [31[7]
incompatible substances such

as strong oxidizing agents.

Table 6: Toxicological Data

Test Species Value Reference

LD50 (Oral) Mouse 1100 mg/kg [3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving 2-aminoethanol
sulfate.

Synthesis of 2-Aminoethanol Sulfate

This protocol describes a common laboratory-scale synthesis of 2-aminoethanol sulfate from 2-
aminoethanol and sulfuric acid.[1]

Materials:
e 2-aminoethanol
e Concentrated sulfuric acid

o Water
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e Anhydrous ethanol

e 100 mL three-necked flask

o Constant-pressure dropping funnel
e Thermometer

e Magnetic stirrer

¢ Cryogenic cooling circulation pump
e Vacuum distillation apparatus
Procedure:

e In a 100 mL three-necked flask, combine 9 mL (0.15 mol) of 2-aminoethanol and 9 mL of
water.

e Cool the mixture to a temperature between -5 and 5 °C using a cryogenic cooling circulation
pump.

e Prepare an aqueous solution of sulfuric acid by slowly adding 16.3 mL of concentrated
sulfuric acid to an equal volume of water.

e Slowly add the sulfuric acid solution dropwise to the three-necked flask using a constant
pressure dropping funnel, maintaining the reaction temperature between -5 and 5 °C.

 After the addition is complete, continue stirring the reaction mixture for 30 minutes.

o Switch to a vacuum distillation apparatus and gradually increase the temperature to room
temperature to remove water by distillation at 15 mbar.

o Transfer the distillation residue to 60 mL of anhydrous ethanol, stir thoroughly, and filter the
mixture.

e Wash the filter cake with three 15 mL portions of anhydrous ethanol.
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» Dry the resulting white solid to obtain 2-aminoethanol sulfate.

Purification by Crystallization

This protocol outlines the purification of 2-aminoethanol sulfate.[1]
Materials:

e Crude 2-aminoethanol sulfate

e Water

o Ethanol

Procedure:

Dissolve the crude 2-aminoethanol sulfate in a minimal amount of hot water.

e Slowly add ethanol to the solution until precipitation is observed.

 Allow the solution to cool to room temperature and then place it in an ice bath to maximize
crystal formation.

o Collect the crystals by filtration and wash with a small amount of cold ethanol.

e Dry the purified crystals under vacuum.

High-Pressure Liquid Chromatography (HPLC) Analysis
in Biological Fluids

This method describes the quantitative analysis of 2-aminoethanol sulfate in plasma and urine.

[2]
Materials:
» Deproteinized plasma or acidified urine samples

e Dowex 1-X4 (CI~ form) resin
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Dowex 50W-X8 (H* form) resin

0.05 M citrate buffer with 0.15 N Na* (pH 2.6)

Durrum cation-exchange column

Automated fluorescamine detection system

Procedure:

Subject aliquots of deproteinized plasma or acidified urine to ion-exchange clean-up by
eluting with water through two columns packed with Dowex 1-X4 and Dowex 50W-X8 resins.

e Chromatograph the effluents on a Durrum cation-exchange column using a 0.05 M citrate
buffer (pH 2.6) containing 0.15 N Na* as the mobile phase.

» Utilize an automated fluorescamine detection system for the detection of 2-aminoethanol
sulfate.

e Quantify the concentration based on a standard curve. The assay is sensitive to 0.3 pg/mL
with a linear response up to at least 133 pg/mL.

Biological Activity and Mechanisms

2-Aminoethanol sulfate is a well-characterized inhibitor of GABA transaminase (GABA-T), an
enzyme responsible for the degradation of the inhibitory neurotransmitter GABA.[9][10]
Inhibition of GABA-T leads to an increase in synaptic GABA concentrations, which can have
various neuropharmacological effects.

Inhibition of GABA Transaminase (GABA-T)

The workflow for the inhibition of GABA-T by 2-aminoethanol sulfate involves the irreversible
binding of the inhibitor to the enzyme, leading to its inactivation.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8459698/
https://pubchem.ncbi.nlm.nih.gov/compound/2-aminoethyl%20hydrogen%20sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12806303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

With 2-Aminoethanol Sulfate
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Catalyzes degradation

Caption: Inhibition of GABA Transaminase by 2-Aminoethanol Sulfate.

Experimental Workflow for Studying GABA-T Inhibition

A typical experimental workflow to investigate the effects of 2-aminoethanol sulfate on GABA
levels in vivo is depicted below.
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Caption: Workflow for in vivo analysis of GABA-T inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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